
N,N-bis(2-hydroxyethyl) tridecylamine: A
Comprehensive Material Safety Technical Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
N,N-bis (2-hydroxyethyl)

tridecylamine

CAS No.: 68155-05-5

Cat. No.: B1266714

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the material safety data for N,N-bis(2-

hydroxyethyl) tridecylamine, a non-ionic surfactant utilized in various industrial applications.

This document synthesizes available data on its chemical and physical properties, toxicological

profile, handling procedures, and environmental impact to inform safe laboratory and

manufacturing practices.

Chemical Identification and Physical Properties
N,N-bis(2-hydroxyethyl) tridecylamine is identified by several CAS numbers, often indicating its

presence in mixtures with varying alkyl chain lengths (C10-C16). For the purposes of this

guide, the primary focus is on the tridecyl (C13) derivative.
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Property Value Source

Chemical Name
N,N-bis(2-hydroxyethyl)

tridecylamine
-

Synonyms

2-[2-

hydroxyethyl(tridecyl)amino]eth

anol; Amides, C10-16, N,N-

bis(hydroxyethyl)

[1][2]

CAS Number 18312-57-7; 68155-05-5 [1][2]

Molecular Formula C₁₇H₃₇NO₂ [1]

Molecular Weight 287.48 g/mol [1]

Appearance

White to off-white solid or

colorless to pale yellow

viscous liquid

[3]

Solubility
Slightly soluble in chloroform

and methanol
[3]

Toxicological Profile
The primary hazards associated with N,N-bis(2-hydroxyethyl) tridecylamine are skin and eye

irritation.[3] Due to a lack of specific quantitative toxicological data for this compound,

information from closely related long-chain alkyl diethanolamines and amides is used for a

comprehensive assessment.
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Endpoint Result Comments Source

Skin Irritation
Causes skin irritation

(H315)

Based on GHS

classifications for

similar substances.

[4]

Eye Irritation
Causes serious eye

irritation (H319)

Based on GHS

classifications for

similar substances.

[4]

Respiratory Irritation
May cause respiratory

irritation (H335)

Based on GHS

classifications for

similar substances.

[4]

Acute Oral Toxicity
LD50 > 2,000 mg/kg

(rat)

Data for N,N-bis(2-

hydroxyethyl)dodecan

amide.

[5]

Genotoxicity
No concern for

genotoxicity

Based on an

assessment of N,N-

bis(2-

hydroxyethyl)stearyla

mine.

[6]

Repeated Dose

Toxicity

NOAEL: 30 mg/kg

bw/day

Based on a 90-day

oral toxicity study of

the read-across

substance bis(2-

hydroxyethyl)oleylami

ne.

[7]

Experimental Protocols for Irritation Assessment
Standardized in vitro methods are available to assess the skin and eye irritation potential of

surfactants, avoiding the use of animal testing.

Bovine Corneal Opacity and Permeability (BCOP) Assay (OECD TG 437): This ex vivo assay

is used to identify substances that cause severe eye irritation.[3] It measures changes in

corneal opacity and permeability after exposure to a test substance.
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Reconstructed Human Epidermis (RhE) Models (OECD TG 439): Models such as the

EpiDerm™ Skin Model are used to evaluate skin irritation.[8][9] These three-dimensional

tissue models mimic human skin and assess cell viability after exposure to a test substance.

Handling, Storage, and Personal Protective
Equipment
Safe handling and storage are crucial to minimize exposure and associated risks.

Aspect Recommendation Source

Ventilation

Use in a well-ventilated area.

Local exhaust ventilation may

be necessary.

[9]

Personal Protective Equipment

- Eye Protection: Safety

goggles or face shield. - Hand

Protection: Impervious gloves.

- Body Protection: Protective

clothing.

[3]

Handling

Avoid contact with skin and

eyes. Do not eat, drink, or

smoke when handling. Wash

hands thoroughly after

handling.

[9]

Storage

Keep container tightly closed

in a cool, dry, and well-

ventilated place. Store away

from strong oxidizing agents.

[3]

First Aid and Emergency Procedures
In the event of exposure or a spill, the following procedures should be followed.

First Aid Measures
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Exposure Route First Aid Action

Medical Attention

Skin Contact Remove contaminated clothing
1.

Eye Contact Rinse cautiously with water for several minutes
1.

Inhalation Move to fresh air
1.

Ingestion Rinse mouth. Do NOT induce vomiting
1.

Wash with plenty of soap and water
2.

Seek medical advice if irritation persists or if you feel unwell

Remove contact lenses, if present and easy to do
2.

Click to download full resolution via product page

Caption: First aid procedures for N,N-bis(2-hydroxyethyl) tridecylamine exposure.

Spill Response Protocol
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Spill Occurs

Ensure adequate ventilation

Wear appropriate Personal Protective Equipment (PPE)

Contain the spill with inert absorbent material

Collect spilled material into a suitable container for disposal

Clean the affected area thoroughly

Dispose of waste according to local regulations

Click to download full resolution via product page

Caption: Workflow for responding to a spill of N,N-bis(2-hydroxyethyl) tridecylamine.

Fire and Explosion Hazard Data
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Parameter Information Source

Extinguishing Media

Water spray, foam, dry

chemical, carbon dioxide

(CO₂)

[5]

Unsuitable Extinguishing

Media
High volume water jet [5]

Hazardous Combustion

Products

May produce carbon

monoxide, carbon dioxide, and

nitrogen oxides upon

combustion.

-

Firefighting Procedures

Wear self-contained breathing

apparatus (SCBA) and full

protective gear.

-

Ecological Information
N,N-bis(2-hydroxyethyl) tridecylamine and related long-chain alkyl amines are expected to

have moderate toxicity to aquatic organisms. However, they are also considered to be readily

biodegradable with a low potential for bioaccumulation.[10]
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Aspect Finding Comments Source

Aquatic Toxicity
Moderately toxic to

aquatic organisms.

Based on an

assessment of

oleamide DEA.

[10]

Biodegradation
Readily

biodegradable.

Based on an

assessment of

oleamide DEA.

[10]

Bioaccumulation

Low potential for

bioaccumulation

(Calculated BCF:

112.53 L/kg).

Based on an

assessment of

oleamide DEA.

[10]

Environmental Fate

Expected to adsorb

strongly to soil and

sediment.

Based on an

assessment of

oleamide DEA.

[10]

Disposal Considerations
Dispose of N,N-bis(2-hydroxyethyl) tridecylamine and its containers in accordance with local,

regional, and national regulations. Avoid release into the environment.

Regulatory Information
This substance is subject to various chemical inventory regulations. It is important to consult

the specific regulations of the country in which it is being used. For example, it is listed on the

Australian Inventory of Chemical Substances (AICS).[10]

Disclaimer: This document is intended for informational purposes only and is not a substitute

for a formal Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) provided by the

manufacturer. Users should always consult the specific SDS for the product they are using and

adhere to all applicable safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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